Photosensitive Dermatitis

Description

Photosensitive dermatitis, also known as photodermatitis, is an inflammatory skin reaction triggered by exposure to ultraviolet (UV) radiation or visible light. This condition often results from an abnormal immune response to light-induced changes in the skin, sometimes exacerbated by photosensitizing agents like certain medications or chemicals. Clinical manifestations include erythema, edema, papules, vesicles, and pruritus, primarily in sun-exposed areas. Diagnosis relies on clinical presentation and phototesting.